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Compound of Interest

Compound Name: Quinagolide

Cat. No.: B1230411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of

quinagolide, a selective dopamine D2 receptor agonist, in lactating dairy cows. The

information compiled from multiple studies details the protocols for administration, the resulting

effects on milk production and composition, and impacts on key metabolic and hormonal

parameters.

Mechanism of Action
Quinagolide is a non-ergot-derived dopamine D2 receptor agonist.[1][2][3] In the context of

lactation, its primary mechanism of action is the inhibition of prolactin (PRL) secretion from the

anterior pituitary gland.[1][4] Prolactin is a key hormone in the maintenance of lactation

(galactopoiesis) in dairy ruminants. By binding to D2 receptors on lactotroph cells, quinagolide
mimics the natural inhibitory action of dopamine, leading to a reduction in both basal and

milking-induced prolactin release. This suppression of prolactin directly impacts mammary

epithelial cell activity, survival, and proliferation, ultimately leading to a decrease in milk

synthesis and secretion.

Signaling Pathway of Quinagolide Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1230411?utm_src=pdf-interest
https://www.benchchem.com/product/b1230411?utm_src=pdf-body
https://www.benchchem.com/product/b1230411?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-quinagolide-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Quinagolide
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Quinagolide/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-quinagolide-hydrochloride
https://go.drugbank.com/drugs/DB09097
https://www.benchchem.com/product/b1230411?utm_src=pdf-body
https://www.benchchem.com/product/b1230411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anterior Pituitary Lactotroph Cell

Dopamine D2
Receptor Adenylyl Cyclase

Inhibits
cAMP

Reduces
conversion of
ATP to cAMP

Prolactin Secretion
Decreased stimulation of

Quinagolide
Binds to and Activates

Dopamine
(Endogenous)

Binds to

Click to download full resolution via product page

Caption: Signaling pathway of quinagolide in inhibiting prolactin secretion.

Experimental Protocols
The following protocols are synthesized from various studies investigating the effects of

quinagolide in lactating dairy cows.

Protocol 1: Long-Term Inhibition of Prolactin Release
Objective: To assess the long-term effects of prolactin inhibition on milk production and

composition.

Animal Selection: Multiparous Holstein cows in early lactation (approximately 62 days in

milk).

Experimental Design:

Treatment Group (n=5): Daily intramuscular injections of 1 mg of quinagolide for 9 weeks.

Control Group (n=4): Daily intramuscular injections of the vehicle (water) for 9 weeks.

Administration: Injections were administered daily at 10:00 h.

Sample Collection:

Milk: Milk yield was recorded at each milking. Milk samples were collected three times a

week for composition analysis (fat, protein, lactose).
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Blood: Jugular blood samples were collected in weeks -1, 1, 4, and 8 to determine

hormonal release, particularly milking-induced prolactin.

Differential Milking (Optional, during the final week): To assess the local effects on the

mammary gland, one udder half can be milked once a day (1x) and the other twice a day

(2x).

Protocol 2: Short-Term Prolactin Inhibition in Early
Lactation

Objective: To evaluate the effect of reducing the post-calving prolactin peak on metabolic

stress.

Animal Selection: Multiparous Holstein cows immediately after calving.

Experimental Design:

Treatment Group (n=22, example size): Twice-daily intramuscular injections of 2 mg of

quinagolide for the first 4 days of lactation.

Control Group (n=22, example size): Twice-daily intramuscular injections of water for the

first 4 days of lactation.

Administration: The first injection is given as soon as possible after calving, with subsequent

injections at 12-hour intervals.

Sample Collection:

Milk: Daily milk yield is recorded.

Blood: Blood samples are collected to analyze for metabolites such as glucose, calcium,

and β-hydroxybutyric acid (BHBA).

Protocol 3: Prolactin Inhibition During Acute Nutritional
Stress
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Objective: To compare the effects of quinagolide and dexamethasone on milk production

and metabolic parameters during feed restriction.

Animal Selection: Cows in early to mid-lactation.

Experimental Design:

All cows are subjected to feed restriction (e.g., 55.9% of their previous dry matter intake)

for 5 days.

Quinagolide Group (n=7): After one day of feed restriction, receive twice-daily

intramuscular injections of 2 mg of quinagolide for 4 days.

Dexamethasone Group (n=8): Receive a single injection of 20 mg of dexamethasone,

followed by twice-daily water injections.

Control Group (n=8): Receive twice-daily intramuscular injections of water for 4 days.

Sample Collection:

Milk: Daily milk yield is recorded.

Blood: Blood samples are collected to measure energy balance metabolites (e.g., glucose,

non-esterified fatty acids (NEFA), BHBA) and immune function parameters.

Experimental Workflow Diagram
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Caption: A generalized workflow for quinagolide experiments in dairy cows.
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Data Presentation
The following tables summarize the quantitative data from studies investigating the effects of

quinagolide on lactating dairy cows.

Table 1: Effect of Long-Term Quinagolide Administration on Milk Production and Composition

Parameter
Control Group
(Water)

Quinagolide Group
(1 mg/d)

Percentage Change

Milk Yield ( kg/d )

Last 4 weeks of

treatment
~28.1 ~22.8 ↓ 18.9%

Milk Fat Content (%) No significant effect No significant effect -

Milk Protein Content

(%)
No significant effect No significant effect -

Milk Lactose Content

(%)
Maintained Reduced in weeks 5-7

↓ (statistically

significant)

Dry Matter Intake (

kg/d )
22.8 ± 0.5 21.1 ± 0.4 ↓ 7.5%

Data synthesized from a study involving daily injections for 8-9 weeks.

Table 2: Impact of Quinagolide on Milking-Induced Prolactin Release

Time Point
Prolactin Release (% of
pre-treatment)

Control Cows Quinagolide-Treated Cows

Week 1 104% 32%

Week 4 83% 12%

Week 8 73% 20%
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This table illustrates the significant reduction in the amount of prolactin released at milking in

cows treated with quinagolide.

Table 3: Effects of Short-Term Quinagolide Treatment in Early Lactation on Milk Yield and

Metabolic Parameters

Parameter
Control Group
(Water)

Quinagolide Group
(4 mg/d)

Outcome

Milk Yield (d 2-6) 34.8 ± 4.1 kg/d 24.3 ± 6.4 kg/d
Reduced milk

production

Residual Effect on

Milk Yield
- None after day 6 No long-term impact

Blood Glucose Lower Higher
Improved energy

status

Blood Calcium Lower Higher
Improved mineral

status

Blood BHBA Higher Lower Reduced ketosis risk

This protocol was designed to reduce metabolic stress during the periparturient period.

Table 4: Metabolic Effects of Quinagolide During Acute Nutritional Stress

Parameter Control Group Quinagolide Group

Milk Production Decrease Less pronounced More pronounced

Energy Balance More negative Less negative

Blood Glucose Lower Higher

Blood NEFA Higher Lower

Blood BHBA Higher Lower
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These findings suggest that inhibiting prolactin with quinagolide can alleviate the negative

energy balance in cows unable to consume sufficient feed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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